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Compound of Interest

Compound Name: Tetragastrin

Cat. No.: B1682758 Get Quote

Technical Support Center: Tetragastrin
This technical support center provides researchers, scientists, and drug development

professionals with best practices, troubleshooting guides, and frequently asked questions for

handling and aliquoting Tetragastrin.

Frequently Asked Questions (FAQs)
Q1: What is Tetragastrin and what is its primary biological activity?

A1: Tetragastrin, also known as CCK-4, is the C-terminal tetrapeptide of the hormone gastrin.

[1][2][3][4] Its chemical structure is Trp-Met-Asp-Phe-NH2.[4] It functions as a potent and

specific agonist for the Cholecystokinin (CCK) receptors, particularly the CCK-B/gastrin

receptor, and to a lesser extent, the CCK-A receptor.[1][5] Its primary biological activities

include stimulating gastric acid secretion and protecting the gastric mucosa.[1][2] In

neuroscience research, it is also widely used to induce anxiety and panic attacks in

experimental models.[4][6]

Q2: How should I store Tetragastrin powder and reconstituted solutions?

A2: Proper storage is crucial to maintain the stability and activity of Tetragastrin.

Lyophilized Powder: Store the lyophilized powder desiccated at -20°C for up to one year, or

at -80°C for up to two years.[1] Some suppliers indicate stability for up to 36 months at
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-20°C.[2]

Stock Solutions: Once reconstituted, it is highly recommended to aliquot the stock solution

into single-use volumes to avoid repeated freeze-thaw cycles.[2][7] Store these aliquots in

tightly sealed vials at -20°C for up to one month or at -80°C for up to six months.[1] For in

vivo experiments, it is best to use freshly prepared solutions on the same day.[1]

Q3: What is the best way to reconstitute lyophilized Tetragastrin?

A3: The choice of solvent depends on the experimental application (in vitro vs. in vivo). A

common starting point is to create a stock solution in an organic solvent like DMSO, which can

then be further diluted in aqueous buffers or media. For detailed solvent formulations for in vivo

use, please refer to the "Experimental Protocols" section. If you observe precipitation upon

reconstitution, gentle warming and/or sonication can help dissolve the peptide.[1]

Q4: Can I store Tetragastrin solutions at 4°C?

A4: Long-term storage of peptide solutions, including Tetragastrin, at 4°C is not recommended

as it can lead to degradation and loss of activity.[8] For short-term storage (a few hours),

keeping the solution on ice is acceptable. For longer storage, freezing at -20°C or -80°C is

required.

Handling and Aliquoting Best Practices
Proper handling and aliquoting are essential to ensure the integrity and performance of

Tetragastrin in your experiments.

Workflow for Reconstitution and Aliquoting
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Preparation

Reconstitution

Aliquoting & Storage

Allow lyophilized peptide
to reach room temperature

before opening.

Reconstitute in an appropriate
solvent (e.g., DMSO) to create
a concentrated stock solution.

Vortex gently to ensure
complete dissolution.

Dispense into single-use,
low-protein-binding tubes.

Store promptly at -20°C or -80°C.

Click to download full resolution via product page

Caption: Workflow for Tetragastrin Reconstitution and Storage.

Quantitative Data Summary
Storage Conditions and Stability
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C Up to 36 months[2] Keep desiccated.

-80°C Up to 2 years[1] Keep desiccated.

Stock Solution -20°C Up to 1 month[1][2]
Aliquot to avoid

freeze-thaw cycles.

-80°C Up to 6 months[1]
Aliquot to avoid

freeze-thaw cycles.

Solubility Formulations
The following table provides examples of solvent systems for preparing Tetragastrin solutions,

achieving a solubility of at least 2.5 mg/mL (4.19 mM).[1][9]

Protocol Component 1 Component 2 Component 3 Component 4

In Vitro/In Vivo 1 10% DMSO 40% PEG300 5% Tween-80 45% Saline

In Vitro/In Vivo 2 10% DMSO
90% (20% SBE-

β-CD in Saline)
- -

In Vivo 3 10% DMSO 90% Corn Oil - -
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation during

reconstitution or dilution

- Low solubility in the chosen

solvent.- Temperature shock.

- Use gentle warming or

sonication to aid dissolution.

[1]- Ensure the peptide and

solvents are at room

temperature before mixing.-

Prepare dilutions serially rather

than in a single step.

Loss of biological activity

- Improper storage.- Multiple

freeze-thaw cycles.- Peptide

degradation.

- Ensure storage at the correct

temperature and protect from

moisture.[1][2]- Aliquot stock

solutions into single-use vials.

[2]- For critical experiments,

use a freshly opened vial of

lyophilized powder.

Inconsistent experimental

results

- Inaccurate pipetting of

viscous stock solutions (e.g.,

DMSO).- Variability in solution

preparation.- Degradation of

working solutions.

- Use positive displacement

pipettes or reverse pipetting for

viscous liquids.- Prepare a

master mix of the final working

solution for each experiment.-

Prepare fresh working

solutions for each experiment

and use them promptly.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Tetragastrin Stock
Solution in DMSO

Preparation: Allow the vial of lyophilized Tetragastrin to equilibrate to room temperature for

at least 20-30 minutes before opening.

Calculation: Tetragastrin has a molecular weight of approximately 596.7 g/mol .[1] To

prepare a 10 mM stock solution, you would dissolve 5.97 mg in 1 mL of solvent. Adjust

calculations based on the amount of peptide in your vial.
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Reconstitution: Add the calculated volume of high-purity DMSO to the vial.

Dissolution: Vortex the vial gently until the peptide is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into sterile, low-protein-binding

microcentrifuge tubes. Store immediately at -20°C or -80°C.

Protocol 2: In Vitro Calcium Mobilization Assay
This protocol outlines a general procedure to measure Tetragastrin-induced calcium

mobilization in cells expressing the CCK-B receptor.

Cell Culture: Plate cells expressing the CCK-B receptor in a 96-well black, clear-bottom plate

and culture overnight.

Dye Loading: Wash the cells with a suitable assay buffer (e.g., Hanks' Balanced Salt

Solution with 20 mM HEPES). Load the cells with a calcium-sensitive fluorescent dye (e.g.,

Fluo-4 AM) according to the manufacturer's instructions.

Preparation of Working Solution: Prepare a 2X working solution of Tetragastrin by diluting

the DMSO stock solution in the assay buffer. Prepare a series of concentrations to generate

a dose-response curve.

Assay: Place the plate in a fluorescence plate reader. Measure the baseline fluorescence.

Add the Tetragastrin working solution to the wells and immediately begin recording the

change in fluorescence over time.

Data Analysis: The increase in fluorescence intensity corresponds to an increase in

intracellular calcium. Analyze the data to determine the EC50 value for Tetragastrin.

Signaling Pathway
Tetragastrin exerts its effects by binding to cholecystokinin (CCK) receptors, which are G-

protein coupled receptors (GPCRs). The binding of Tetragastrin primarily to the CCK-B

receptor initiates a cascade of intracellular signaling events.
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Caption: Simplified Tetragastrin Signaling Pathway via CCK-B Receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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